Cas no 91366-64-2 (4-(Chlorosulfonyl)-7-fluoro-2,1,3-benzoxadiazole)

• Product Name: 4-(Chlorosulfonyl)-7-fluoro-2,1,3-benzoxadiazole
• CAS No: 91366-64-2
• MF: C₆H₂ClFN₂O₃S
• MW: 236.608082294464
• CID: 799664
• PubChem ID: 4206950
• Update Time: 2025-09-28

4-(Chlorosulfonyl)-7-fluoro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-sulfonylchloride, 7-fluoro-
• 4-(Chlorosulfonyl)-7-fluoro-2,1,3-benzoxadiazole
• 2,1,3-Benzoxadiazole-4-sulfonylchloride,7-fluoro-(9CI)
• 7-Fluoro-2,1,3-benzoxadiazole-4-sulfonyl chloride
• 7-Fluoro-4-benzofurazansulfonyl Chloride
• C2071
• CBD-F
• AKOS006222493
• ULAADSMIEGGGMT-UHFFFAOYSA-N
• 91366-64-2
• 7-Fluorobenzo[c][1,2,5]oxadiazole-4-sulfonyl chloride
• 4-chlorosulfonyl-7-fluoro-2,1,3-benzoxadiazole
• SCHEMBL10693669
• FT-0664978
• DTXSID00400849
• DB-305127

• Inchi： 1S/C6H2ClFN2O3S/c7-14(11,12)4-2-1-3(8)5-6(4)10-13-9-5/h1-2H
• InChI Key： ULAADSMIEGGGMT-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C2C1=NON=2)F)(=O)=O

Computed Properties

• Exact Mass: 235.94600
• Monoisotopic Mass: 235.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: NA
• Density: 1.8±0.1 g/cm3
• Melting Point: 66-68°C
• Boiling Point: 357.7±45.0 °C at 760 mmHg
• Flash Point: 175.5±27.9 °C
• Refractive Index: 1.606
• Stability/Shelf Life: Light Sensitive
• PSA: 81.44000
• LogP: 2.37020

4-(Chlorosulfonyl)-7-fluoro-2,1,3-benzoxadiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles